4-(3-Hexyl-1,7-dimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazolino[1,2-h]purin-8-y l)benzenesulfonamide

• IUPAC Name: 4-(2-hexyl-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)benzenesulfonamide
• InChI: InChI=1S/C21H26N6O4S/c1-4-5-6-7-12-25-19(28)17-18(24(3)21(25)29)23-20-26(17)13-14(2)27(20)15-8-10-16(11-9-15)32(22,30)31/h8-11,13H,4-7,12H2,1-3H3,(H2,22,30,31)
• InChI Key: KCIZFZFUDFJGFN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=C(C=C4)S(=O)(=O)N)C)N(C1=O)C
• Molecular Formula: C21H26N6O4S
• Molecular Weight: 458.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains an imidazolino purine moiety, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities.

Scientific Research Applications

Photodynamic Therapy Applications

One notable application of benzenesulfonamide derivatives is in the field of photodynamic therapy (PDT) for cancer treatment. These compounds, particularly zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, have shown promising results due to their high singlet oxygen quantum yield, good fluorescence properties, and appropriate photodegradation quantum yield. These features make them potent Type II photosensitizers, crucial for effective PDT in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition

Benzenesulfonamide compounds have been extensively studied for their enzyme inhibitory activities. Notably, they show significant inhibition against carbonic anhydrase (CA) and acetylcholinesterase (AChE) enzymes. These activities suggest potential therapeutic applications in conditions like glaucoma and neurodegenerative diseases. The inhibition potency varies with the structural modifications of the sulfonamide group, offering a pathway for the development of selective enzyme inhibitors (Tuğrak, Gul, Demir, Levent, & Gulcin, 2020).

Crystallography and Structural Studies

The crystal structures of compounds containing benzenesulfonamide groups have been determined, providing insights into their chemical behavior and potential applications. These studies reveal the molecular configurations and interactions that could be pivotal in designing compounds with desired physical and chemical properties. For instance, the crystal structure analysis of condensation products of 3,5-dibromosalicylic aldehyde with benzenesulfonamide derivatives has been instrumental in understanding their chemical stability and reactivity (Chumakov et al., 2006).

Antimicrobial Activities

Several benzenesulfonamide derivatives have been synthesized and evaluated for their antimicrobial properties. These studies indicate that such compounds possess significant activity against a range of bacteria and fungi, highlighting their potential as antimicrobial agents. The effectiveness of these compounds as antimicrobials opens avenues for the development of new treatments for infections resistant to traditional antibiotics (Sojitra et al., 2016).